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Compound of Interest

Compound Name: Sodium selenite

Cat. No.: B155147

Introduction

Sodium selenite (Na=SeO:s) is an essential inorganic compound widely utilized in biological
research and drug development. It serves as a primary source of selenium, a crucial trace
element for various cellular processes. Selenium is a component of selenoproteins, such as
glutathione peroxidase and thioredoxin reductase, which play vital roles in antioxidant defense
and redox signaling.[1][2][3] In cell culture, sodium selenite is a common supplement in
serum-free media, supporting cell growth and viability.[1][2][3] This document provides a
detailed protocol for the preparation, storage, and handling of sodium selenite stock solutions
for research applications.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the preparation and
storage of sodium selenite solutions.
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Parameter Value Notes Source(s)
Molecular Formula NazSeOs [11121[3]
Molecular Weight 172.94 g/mol [1][2][4]
White to off-white Odorless and
Appearance ) ) ] [41151[6]
crystalline solid hygroscopic.
Yields a clear to
I slightly hazy, colorless
Solubility in Water 50 mg/mL ] [1][2]
to very faint yellow
solution.
Solubility in Other Insoluble in alcohol 7]
Solvents and ethanol
Store in a dry, tightly
) Room temperature closed container away
Storage of Solid [81[9][10]

(10-30°C)

from light and

moisture.

Stock Solution

Storage

Frozen (-20°C)

Long-term storage.
Avoid repeated

freeze-thaw cycles.

[1](2]

Working Aliquot
Stability

Stable for 30 days at
2-8°C

For short-term use.

[1](2]

Experimental Protocol: Preparation of a1 mM
Sodium Selenite Stock Solution

This protocol describes the preparation of a 1 mM sodium selenite stock solution, a common
concentration for use in cell culture and other biological assays.

l. Materials and Equipment

o Sodium Selenite (NazSeOs), cell culture grade (CAS No: 10102-18-8)

» Nuclease-free water (e.g., Milli-Q or equivalent)
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« Sterile conical tubes (15 mL and 50 mL)
o Sterile serological pipettes

e 0.22 um sterile syringe filter

o Sterile syringes

e Analytical balance

¢ Weighing paper or boat

e Spatula

e \ortex mixer

e Personal Protective Equipment (PPE): Lab coat, safety goggles, and chemical-resistant
gloves.[8][9][11]

Il. Safety Precautions

Sodium selenite is highly toxic if swallowed, inhaled, or absorbed through the skin and can
have cumulative effects.[4][5][8] It is also an irritant to the skin, eyes, and mucous membranes.
[4][5] All handling of solid sodium selenite and its concentrated solutions should be performed
in a chemical fume hood.[8] Always wear appropriate PPE, including a lab coat, safety goggles,
and nitrile gloves.[8][9][11] In case of contact, immediately flush the affected area with copious
amounts of water and seek medical attention.[8][9] Dispose of waste according to institutional
and local regulations for hazardous materials.[9][12][13]

lll. Stock Solution Preparation (1 mM)

o Calculate the required mass of sodium selenite:
o The molecular weight of Na2SeOs is 172.94 g/mol .
o To prepare 10 mL of a 1 mM (1 mmol/L) solution:

= Mass (g) =1 mmol/L * 0.010 L * 172.94 g/mol = 0.0017294 g = 1.73 mg.
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e Weighing the Sodium Selenite:

o In a chemical fume hood, carefully weigh out 1.73 mg of sodium selenite powder using
an analytical balance.

e Dissolution:
o Transfer the weighed sodium selenite into a 15 mL sterile conical tube.
o Add 10 mL of nuclease-free water to the tube.

o Cap the tube tightly and vortex until the solid is completely dissolved. The solution should
be clear and colorless.[1][2]

 Sterilization:
o Draw the sodium selenite solution into a sterile syringe.
o Attach a 0.22 um sterile syringe filter to the syringe.

o Filter-sterilize the solution into a new, sterile 15 mL conical tube. This step is critical for
applications in cell culture.

o Storage and Aliquoting:

o Label the tube clearly as "1 mM Sodium Selenite Stock" with the preparation date and
your initials.

o For long-term storage, it is recommended to create smaller working aliquots (e.g., 100 pL
or 500 pL) in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Store the stock solution and aliquots at -20°C.[1][2]

o For short-term use, a working aliquot can be stored at 2-8°C for up to 30 days.[1]

IV. Quality Control

 Visual Inspection: The final solution should be clear and free of any precipitates or microbial
contamination.
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e pH Measurement (Optional): The pH of the solution can be measured and recorded. The
solubility of sodium selenite is generally stable across a range of pH values.[6]

 Sterility Test (Optional): For critical applications, a small volume of the final solution can be
incubated in sterile culture medium to check for microbial growth.

Diagrams
Experimental Workflow
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Workflow for Preparing Sodium Selenite Stock Solution

Preparation

Calculate Mass of Na2SeOs3

.73 mg for 10mL of 1mM

Weigh Na2SeOs in Fume Hood

Dissolve in Nuclease-Free Water

i

Vortex to Mix

Sterilization & Storage

Filter Sterilize (0.22 um filter)

Aliquot into Sterile Tubes

Store at -20°C (Long-term)
or 2-8°C (Short-term)

Click to download full resolution via product page

Caption: Workflow for Sodium Selenite Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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